Cas no 52399-71-0 ( )

• Product name: &nbsp
• CAS No: 52399-71-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 936828
• PubChem ID: 71438132

  Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadien-2-one, 4-(dimethylamino)- (9CI)
• 3,5-Hexadien-2-one,4-(dimethylamino)-(9ci)
• 3,5-HEXADIEN-2-ONE, 4-(DIMETHYLAMINO)-
• DB-271440
• 52399-71-0
•  

• Inchi： InChI=1S/C8H13NO/c1-5-8(9(3)4)6-7(2)10/h5-6H,1H2,2-4H3
• InChI Key： VUDPBLCSRHZKMD-UHFFFAOYSA-N
• SMILES： CC(=O)C=C(C=C)N(C)C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų